BENGHE Foundational & Exploratory

Check Availability & Pricing

An In-depth Technical Guide to the Molecular
Weight of Ethylene Glycol-d6

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: Ethylene Glycol-d6

Cat. No.: B086051

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive analysis of the molecular weight of Ethylene Glycol-d6,
a deuterated form of ethylene glycol. The inclusion of deuterium in place of hydrogen imparts a
greater molecular weight, a feature that is leveraged in various scientific applications, including
as an NMR solvent and in isotopic tracer studies. This document details the calculation of its
molecular weight, outlines a common experimental method for its determination, and discusses
its relevance in research and drug development.

Quantitative Data Summary

The molecular and atomic weights pertinent to Ethylene Glycol-d6 are summarized in the
table below for straightforward reference and comparison.

. Standard
Chemical Formula / . .
Component Molecular/Atomic Isotopic Mass (Da)

Symbol .
Weight ( g/mol )
Ethylene Glycol-d6 C2D602 68.10 - 68.11
Carbon-12 12C 12.000 12.000000
Oxygen-16 160 15.999 15.994914619
Deuterium D or2H 2.014 2.014101777844
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Detailed Molecular Weight Calculation

The molecular weight of Ethylene Glycol-d6 (C2Ds03) is the sum of the atomic weights of its
constituent atoms. The chemical formula indicates the presence of two carbon atoms, six
deuterium atoms, and two oxygen atoms. For high-precision applications, the masses of the
specific isotopes are used.

The calculation is as follows:

e 2 x Atomic Mass of Carbon-12: 2 x 12.000 amu = 24.000 amu

e 6 X Atomic Mass of Deuterium (3H): 6 x 2.0141017926 Da = 12.0846 amu[1]

e 2 x Atomic Mass of Oxygen-16: 2 x 15.994914 Da = 31.9898 amu|[2][3][4]

Total Molecular Weight = 24.000 amu + 12.0846 amu + 31.9898 amu = 68.0744 amu

This calculated value is in close agreement with the commonly cited molecular weight of
approximately 68.10 g/mol .[1][5][6][7][8] The minor difference can be attributed to the use of
average atomic weights versus the precise masses of the isotopes. By definition, the atomic
mass of carbon-12 is exactly 12 daltons.[5]

The structural and isotopic composition of Ethylene Glycol-d6 is visualized in the following
diagram.
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Ethylene Glycol-d6 (C2DeO2) Molecular Structure
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Ethylene Glycol-d6 Molecular Connectivity

Experimental Protocol: Molecular Weight
Determination by Mass Spectrometry

Mass spectrometry is a powerful analytical technique used to measure the mass-to-charge
ratio of ions. It is a primary method for determining the molecular weight of compounds like
Ethylene Glycol-d6.

Methodology:
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o Sample Preparation: A dilute solution of Ethylene Glycol-d6 is prepared in a suitable volatile
solvent, such as methanol or acetonitrile.

 lonization: The sample is introduced into the mass spectrometer where it is ionized. Electron
lonization (EI) or Electrospray lonization (ESI) are common techniques. In El, the sample is
bombarded with a high-energy electron beam, causing the molecule to lose an electron and
form a molecular ion (M+).

o Acceleration: The newly formed ions are then accelerated by an electric field, imparting the
same kinetic energy to all ions with the same charge.

o Mass Analysis: The accelerated ions travel through a magnetic field, which deflects their
path. The degree of deflection is inversely proportional to the mass-to-charge ratio of the ion.
Lighter ions are deflected more than heavier ions.

o Detection: A detector records the number of ions at each mass-to-charge ratio. The resulting
mass spectrum is a plot of ion abundance versus mass-to-charge ratio. The peak
corresponding to the molecular ion provides the molecular weight of the compound.

The workflow for this experimental protocol is illustrated below.
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Workflow for Mass Spectrometry Analysis

Applications in Research and Drug Development

The primary utility of Ethylene Glycol-d6 in the scientific community stems from its isotopic
purity.

» NMR Spectroscopy: It is used as a deuterated solvent in Nuclear Magnetic Resonance
(NMR) spectroscopy. The absence of protons in the solvent prevents interference with the
signals from the analyte, allowing for clearer and more accurate spectra of the compound
being studied.
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« |sotopic Labeling: In metabolic studies and pharmacokinetic analyses, deuterium-labeled
compounds serve as tracers. The heavier isotope can be tracked through biological systems
using techniques like mass spectrometry, providing insights into metabolic pathways and
drug disposition.

» Kinetic Isotope Effect Studies: The difference in mass between deuterium and protium (the
most common isotope of hydrogen) can lead to different reaction rates. Studying these
kinetic isotope effects can help elucidate reaction mechanisms at a molecular level.

The logical relationship between the properties of Ethylene Glycol-d6 and its applications is
depicted in the following diagram.
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Applications of Ethylene Glycol-d6

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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